Cas no 215453-53-5 (7-Bromoisoquinolin-1-amine)

• Product Name: 7-Bromoisoquinolin-1-amine
• CAS No: 215453-53-5
• MF: C₉H₇BrN₂
• MW: 223.069280862808
• MDL: MFCD07374397
• CID: 828791
• PubChem ID: 22665734
• Update Time: 2025-04-19

7-Bromoisoquinolin-1-amine Chemical and Physical Properties

Names and Identifiers

• 7-Bromoisoquinolin-1-amine
• 1-Amino-7-bromoisoquinoline
• 1-ISOQUINOLINAMINE, 7-BROMO-
• 7-Bromoisoquinolin-1-ylamine
• 1-ISOQUINOLINAMINE,7-BROMO
• 7-Bromo-isoquinolin-1-ylamine
• 7-BROMO-1-ISOQUINOLINAMINE
• PubChem20347
• PLOCDXILPIGHEZ-UHFFFAOYSA-N
• AB39362
• RP05283
• BC004542
• SY029021
• AB0023420
• ST2419028
• C3064
• A
• AKOS015855003
• 215453-53-5
• EN300-192191
• SCHEMBL1839938
• FS-2871
• MFCD07374397
• DTXSID40627432
• CS-W005231
• Z1269211695
• W-206648

• MDL： MFCD07374397
• Inchi： 1S/C9H7BrN2/c10-7-2-1-6-3-4-12-9(11)8(6)5-7/h1-5H,(H2,11,12)
• InChI Key： PLOCDXILPIGHEZ-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C=CN=C(C=2C=1)N

Computed Properties

• Exact Mass: 221.97900
• Monoisotopic Mass: 221.97926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 38.9

Experimental Properties

• Density: 1.649
• Boiling Point: 206.9°C at 760 mmHg
• PSA: 38.91000
• LogP: 3.16070

7-Bromoisoquinolin-1-amine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P280-P305+P351+P338-P310
• Storage Condition：Keep in dark place,Inert atmosphere,Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives